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Introduction

BWA-522 is a novel, orally bioavailable Proteolysis Targeting Chimera (PROTAC) that
selectively targets the N-terminal domain (NTD) of the androgen receptor (AR).[1][2][3][4] As a
PROTAC, BWA-522 facilitates the ubiquitination and subsequent proteasomal degradation of
its target protein. Specifically, it has been shown to effectively induce the degradation of both
full-length androgen receptor (AR-FL) and its splice variants, such as AR-V7, which are often
implicated in the development of resistance to conventional anti-androgen therapies in prostate
cancer.[1][2][3][4] The degradation of these AR species by BWA-522 |eads to the suppression
of downstream AR signaling, induction of apoptosis in prostate cancer cells, and inhibition of
tumor growth.[1][2][3] This application note provides a detailed protocol for the preparation of a
BWA-522 stock solution in dimethyl sulfoxide (DMSO), a common solvent for in vitro studies.

Data Presentation

A summary of the key quantitative data for BWA-522 is provided in the table below for easy
reference.
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Parameter Value Reference
Molecular Formula Ca3H51CIN4O7 [5]
Molecular Weight 771.34 g/mol [5]

Solubility in DMSO

90 mg/mL (116.68 mM)

[5]

Recommended Stock Solution

Storage

-80°C for up to 6 months;
-20°C for up to 1 month

[1]5]

In Vitro Activity (ICso)

LNCaP cells: 1.07 uM; VCaP
cells: 5.59 uM

[6]

Degradation Activity (DCso in
VCaP cells)

AR-FL: 0.73 uM; AR-V7: 0.67
pM

[6]

Experimental Protocol

This protocol outlines the steps for preparing a 10 mM stock solution of BWA-522 in DMSO.

Materials:

e BWA-522 powder (Cat. No.: HY-149433 or equivalent)[5]

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

» Microcentrifuge tubes or amber glass vials

e \ortex mixer

e \Water bath sonicator

o Calibrated micropipettes and sterile tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

¢ Pre-dissolution Preparation:
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o Allow the BWA-522 powder vial and the DMSO to equilibrate to room temperature for at
least one hour before opening to prevent condensation.[7]

o Perform all steps in a chemical fume hood to minimize inhalation exposure.

o Calculating the Required Volumes:

o To prepare a 10 mM stock solution, use the following formula:

» Volume of DMSO (mL) = [Mass of BWA-522 (mg) / (771.34 g/mol )] / 0.010 mol/L

o For example, to dissolve 1 mg of BWA-522:

= Volume of DMSO (mL) =[1 mg/ 771.34 mg/mmol] / 10 mmol/L = 0.1296 mL

¢ Dissolution:

o Carefully add the calculated volume of DMSO to the vial containing the BWA-522 powder.

o Vortex the solution for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10
minutes.[5] Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage:

o Once the BWA-522 is completely dissolved, aliquot the stock solution into smaller, single-
use volumes in microcentrifuge tubes or amber glass vials to avoid repeated freeze-thaw
cycles.[1][7]

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.

o For long-term storage (up to 6 months), store the aliquots at -80°C.[1][5] For short-term
storage (up to 1 month), store at -20°C.[1][5][7]

Safety Precautions:

« BWA-522 is a biologically active compound. Handle with care and use appropriate PPE.
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o DMSO is a skin penetrant and can carry dissolved compounds through the skin. Avoid direct

contact.

o Consult the Safety Data Sheet (SDS) for BWA-522 for comprehensive safety information.

Visualizations

The following diagrams illustrate the mechanism of action of BWA-522 and a general workflow

for its use in cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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